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Compound of Interest

Compound Name: Mivavotinib

Cat. No.: B569308

Essential Safety and Handling Guide for
Mivavotinib

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Mivavotinib, a potent dual inhibitor of spleen tyrosine kinase (SYK) and FMS-like tyrosine
kinase 3 (FLT3). Adherence to these procedures is essential to ensure laboratory safety and
maintain experimental integrity.

Personal Protective Equipment (PPE)

When handling Mivavotinib in a solid or solution form, the following personal protective
equipment is mandatory to prevent skin and eye contact, inhalation, and ingestion.
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PPE Category

Required Equipment

Specifications and Use

Eye Protection

Safety Glasses with Side
Shields or Goggles

Must be worn at all times in the
laboratory where Mivavotinib is
handled.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Double-gloving
is advised for all handling
procedures. Gloves should be
changed immediately if
contaminated, torn, or

punctured.

Body Protection

Laboratory Coat or Impervious

Gown

A fully fastened lab coat or
gown should be worn to

protect skin and clothing.

Respiratory Protection

Fume Hood or Ventilated

Enclosure

All weighing and solution
preparation of Mivavotinib
powder must be conducted in
a certified chemical fume hood
or other ventilated enclosure.
For situations with a risk of
aerosol generation and where
a fume hood is not feasible, a
NIOSH-approved respirator
with an appropriate cartridge is

necessary.

Operational Plans: Handling and First Aid

Engineering Controls: All work with solid Mivavotinib and concentrated solutions should be

performed in a designated area within a chemical fume hood to minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible.

Handling Procedures:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. The work area
within the fume hood should be covered with absorbent, disposable bench paper.

Weighing: Carefully weigh the solid compound on a tared weigh boat within the fume hood.
Avoid creating dust.

Solubilization: Add solvent to the solid compound slowly and carefully to avoid splashing.

Post-Handling: After handling, wipe down the work surface with an appropriate
decontamination solution. Remove and dispose of gloves and any contaminated disposable
materials in the designated hazardous waste container. Wash hands thoroughly with soap
and water.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan
Mivavotinib and any materials contaminated with it are considered hazardous chemical waste
and must be disposed of according to institutional and local regulations.

Waste Segregation and Collection:

o Solid Waste: Unused Mivavotinib powder, contaminated weigh boats, and other solid
materials (e.g., gloves, bench paper) should be collected in a clearly labeled, sealed, and
puncture-resistant hazardous waste container.
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» Liquid Waste: Solutions containing Mivavotinib and solvents used for decontamination
should be collected in a separate, sealed, and appropriately labeled hazardous liquid waste
container. Do not mix with other waste streams unless compatibility has been confirmed.

Decontamination Procedure:

» Surface Decontamination: For routine cleaning of work surfaces, use a solution of detergent
and water, followed by a rinse with 70% ethanol or isopropanol. For spills, a more robust
decontamination may be necessary.

o Equipment Decontamination: Glassware and other reusable equipment should be
decontaminated by soaking in a suitable cleaning solution before standard washing
procedures.

Signaling Pathway Diagrams

Mivavotinib is a dual inhibitor of SYK and FLT3, key kinases in cellular signaling pathways
implicated in various hematological malignancies.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Mivavotinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569308#personal-protective-equipment-for-handling-
mivavotinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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